Cas no 1796967-19-5 (N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide)

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide is a synthetic small-molecule compound featuring a pyrazole core substituted with a cyclopropyl group and a pyridinyl moiety, linked to a 2,6-dimethoxybenzamide via an ethyl spacer. This structure confers potential selectivity and binding affinity for biological targets, particularly in kinase inhibition or receptor modulation applications. The cyclopropyl and pyridinyl groups enhance steric and electronic properties, while the dimethoxybenzamide moiety may improve solubility and pharmacokinetic profiles. Its modular design allows for further derivatization, making it a versatile intermediate in medicinal chemistry research. The compound is suited for preclinical studies investigating its mechanistic and therapeutic potential.

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide structure

1796967-19-5 structure

Product Name:N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide

CAS No:1796967-19-5

MF:C₂₂H₂₄N₄O₃

MW:392.450964927673

CID:5371029

Update Time:2025-10-23

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[2-[5-Cyclopropyl-3-(4-pyridinyl)-1H-pyrazol-1-yl]ethyl]-2,6-dimethoxybenzamide
- N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide
- Inchi： 1S/C22H24N4O3/c1-28-19-4-3-5-20(29-2)21(19)22(27)24-12-13-26-18(16-6-7-16)14-17(25-26)15-8-10-23-11-9-15/h3-5,8-11,14,16H,6-7,12-13H2,1-2H3,(H,24,27)
- InChI Key： ZQRKSEGNCWQNJR-UHFFFAOYSA-N
- SMILES： C(NCCN1C(C2CC2)=CC(C2C=CN=CC=2)=N1)(=O)C1=C(OC)C=CC=C1OC

Experimental Properties

Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 606.4±55.0 °C(Predicted)
pka: 13.86±0.46(Predicted)

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6439-2418-2μmol	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6439-2418-5μmol	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6439-2418-10μmol	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6439-2418-20μmol	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6439-2418-1mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	1mg	$54.0	2023-09-09
Life Chemicals	F6439-2418-2mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	2mg	$59.0	2023-09-09
Life Chemicals	F6439-2418-3mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	3mg	$63.0	2023-09-09
Life Chemicals	F6439-2418-4mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	4mg	$66.0	2023-09-09
Life Chemicals	F6439-2418-5mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	5mg	$69.0	2023-09-09
Life Chemicals	F6439-2418-10mg	N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide	1796967-19-5	10mg	$79.0	2023-09-09

N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

Related Categories

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide

N-{2-[5-Cyclopropyl-3-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}-2,6-Dimethoxybenzamide: A Comprehensive Overview

The compound N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide, identified by the CAS number 1796967-19-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, properties, and potential applications.

Chemical Structure and Synthesis

The molecule comprises several key structural elements: a pyrazole ring substituted with a cyclopropyl group and a pyridine moiety, an ethyl chain linking the pyrazole to a benzamide group, and two methoxy substituents on the benzene ring. The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

Biological Activity and Applications

Research has shown that N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide exhibits potent biological activity in various assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Additionally, the compound has shown selective activity against cancer cell lines, highlighting its potential in oncology research.

Structural Features and Stability

The presence of the cyclopropyl group introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. The pyridine moiety contributes to the molecule's electronic properties, influencing its interactions with biological targets. The methoxy groups on the benzene ring not only increase the molecule's lipophilicity but also provide sites for further functionalization.

Recent Research Findings

Recent studies have explored the role of N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2,6-dimethoxybenzamide in drug discovery pipelines. Researchers have reported its ability to modulate ion channels and receptors involved in pain signaling pathways. Furthermore, computational studies have provided insights into its binding modes with target proteins at atomic resolution.

Conclusion

N-{2-[5-cyclopropyl-3-(pyridin-4-yli)-1H-pyrazol-yli]ethyl}-2,6-dimethoxybenzamide is a versatile compound with a wealth of opportunities for further exploration. Its unique structure and promising biological profile make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and functions, this compound is poised to play an increasingly important role in advancing chemical science.